Cas no 354512-22-4 (3-Methoxy-5-nitrobenzaldehyde)

• Product Name: 3-Methoxy-5-nitrobenzaldehyde
• CAS No: 354512-22-4
• MF: C₈H₇NO₄
• MW: 181.145482301712
• MDL: MFCD09038015
• CID: 303100
• PubChem ID: 12137088
• Update Time: 2025-04-19

3-Methoxy-5-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-nitrobenzaldehyde
• Benzaldehyde,3-methoxy-5-nitro-
• Benzaldehyde,3-methoxy-5-nitro
• 3-methoxy-5-nitro-benzaldehyde
• XZFQLZGPDRXXHV-UHFFFAOYSA-N
• 4421AB
• AB49494
• AM803767
• 4-AMINO-5-NITROBENZO-15-CROWN-5
• CS-0047305
• FT-0649635
• SY123871
• DTXSID70478292
• 354512-22-4
• MFCD09038015
• DS-12685
• A924191
• AKOS006229534
• SCHEMBL15285783

• MDL： MFCD09038015
• Inchi： 1S/C8H7NO4/c1-13-8-3-6(5-10)2-7(4-8)9(11)12/h2-5H,1H3
• InChI Key： XZFQLZGPDRXXHV-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=O)C=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.03800
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• XLogP3: 1.2

Experimental Properties

• Density: 1.322
• Boiling Point: 326.5±27.0°C at 760 mmHg
• Flash Point: 165.4°C
• Refractive Index: 1.59
• PSA: 72.12000
• LogP: 1.93910

3-Methoxy-5-nitrobenzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers